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Introduction

(Rac)-Baxdrostat, also known as CIN-107 or RO6836191, is a potent and highly selective
inhibitor of aldosterone synthase (CYP11B2).[1][2][3][4] This enzyme is responsible for the final
steps in the biosynthesis of aldosterone, a mineralocorticoid hormone that plays a crucial role
in regulating blood pressure and electrolyte balance. By selectively targeting CYP11B2,
Baxdrostat effectively reduces aldosterone production without significantly impacting the
synthesis of cortisol, which is catalyzed by the closely related enzyme 113-hydroxylase
(CYP11B1).[2][3][4] This high selectivity minimizes the risk of off-target effects associated with
non-selective aldosterone synthase inhibitors.

These application notes provide detailed protocols for in vitro cell-based assays to characterize
the inhibitory activity and selectivity of (Rac)-Baxdrostat. The described methods utilize
engineered cell lines expressing human CYP11B2 or CYP11B1, as well as the human
adrenocortical carcinoma cell line H295R, which endogenously expresses the machinery for
steroidogenesis.

Data Presentation

The following table summarizes the in vitro inhibitory activity of (Rac)-Baxdrostat against
human CYP11B2 and CYP11B1.
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Selectivity
Assay
Compound Target Parameter Value (CYP11B1IC
System
YP11B2)
Recombinant
(Rac)- Human _ >100-fold[1]
human Ki 13 nM[1]
Baxdrostat CYP11B2 [5][6]
enzyme
Recombinant
(Rac)- Human ) >1300 nM
human Ki )
Baxdrostat CYP11B1 (estimated)
enzyme

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and the general workflow for

the cell-based assays.
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Caption: Simplified steroidogenesis pathway showing the inhibitory action of (Rac)-
Baxdrostat on CYP11B2.

General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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